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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B7779855 Get Quote

Aniline phosphate, an organic salt formed from the reaction of the aromatic amine aniline and

phosphoric acid, is a compound of interest in various chemical and pharmaceutical

applications. This technical guide provides a comprehensive overview of its physical and

chemical properties, drawing upon available data and established chemical principles. Given

the limited availability of specific experimental data for aniline phosphate salts, this guide also

extrapolates expected properties based on the well-characterized constituents, aniline and

phosphoric acid.

Chemical Structure and Stoichiometry
Aniline (C₆H₅NH₂) is a weak base, while phosphoric acid (H₃PO₄) is a triprotic acid. Their

reaction can yield three different salts, depending on the stoichiometric ratio of the reactants:

Aniline dihydrogen phosphate (monobasic): C₆H₅NH₃⁺H₂PO₄⁻

Dianiline hydrogen phosphate (dibasic): (C₆H₅NH₃⁺)₂HPO₄²⁻

Trianiline phosphate (tribasic): (C₆H₅NH₃⁺)₃PO₄³⁻

The specific properties of "aniline phosphate" will therefore depend on which of these salts is

being considered.
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Quantitative experimental data for the physical properties of specific aniline phosphate salts

are not readily available in the public domain. However, based on the properties of aniline and

the nature of salt formation, the following characteristics can be anticipated.

Table 1: Summary of Physical Properties of Aniline

Property Value

Molecular Formula C₆H₅NH₂

Molecular Weight 93.13 g/mol [1]

Appearance Colorless to yellowish oily liquid[1]

Melting Point -6 °C[1]

Boiling Point 184 °C[1]

Density 1.022 g/cm³ at 20 °C

Solubility in Water 3.6 g/100 mL at 20 °C[2]

Solubility in Organic Solvents Soluble in ethanol, ether, and chloroform[3]

The formation of the anilinium phosphate salt is expected to significantly alter these properties.

Aniline phosphates are expected to be crystalline solids at room temperature with higher

melting points than aniline. The ionic nature of the salt should also lead to a greater solubility in

water compared to aniline, particularly in acidic conditions.[3]

Chemical Properties
The chemical properties of aniline phosphate are dictated by the acidic and basic nature of its

constituent ions.

Table 2: Acid-Base Properties

Compound pKa

Anilinium ion (C₆H₅NH₃⁺) 4.63[2]

Phosphoric Acid (H₃PO₄) pKa₁ = 2.15, pKa₂ = 7.20, pKa₃ = 12.35
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The anilinium ion is acidic, while the phosphate anions (H₂PO₄⁻, HPO₄²⁻, PO₄³⁻) are basic.

The pH of an aqueous solution of aniline phosphate will depend on the specific salt formed.

Spectroscopic Data
Specific spectroscopic data for aniline phosphate is not widely published. However, the

expected spectra can be inferred from the known spectra of aniline and the phosphate group.

Infrared (IR) Spectroscopy: The IR spectrum of aniline phosphate would exhibit

characteristic bands from both the anilinium cation and the phosphate anion. Key expected

absorptions include N-H stretching vibrations from the anilinium ion (around 3000-3300

cm⁻¹), C-N stretching, and P-O stretching vibrations from the phosphate group. The IR

spectrum of aniline shows two N-H stretches (3442, 3360 cm⁻¹) and a C-N stretch at 1281

cm⁻¹.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would show signals corresponding to the aromatic

protons of the anilinium ring and the protons on the nitrogen atom.

¹³C NMR: The carbon NMR would display signals for the carbon atoms in the aromatic

ring.

³¹P NMR: The phosphorus NMR spectrum would show a characteristic signal for the

phosphate group, with its chemical shift dependent on the specific phosphate anion

present and the solvent.[5][6]

Experimental Protocols
Synthesis of Aniline Phosphate
A generalized protocol for the synthesis of aniline phosphate involves a direct acid-base

neutralization reaction.

Objective: To synthesize aniline dihydrogen phosphate by reacting aniline with phosphoric acid

in a 1:1 molar ratio.

Materials:
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Aniline (freshly distilled)

Orthophosphoric acid (85%)

Ethanol (or other suitable solvent)

Beaker

Stirring rod

Ice bath

Buchner funnel and filter paper

Procedure:

In a beaker, dissolve a known amount of aniline in a suitable solvent like ethanol.

In a separate beaker, dilute the required molar equivalent of 85% phosphoric acid with the

same solvent.

Slowly add the phosphoric acid solution to the aniline solution while stirring continuously. An

exothermic reaction will occur.

Control the temperature of the reaction mixture by placing the beaker in an ice bath.

Continue stirring for a specified period to ensure complete reaction.

The aniline phosphate salt will precipitate out of the solution.

Collect the precipitate by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold solvent to remove any unreacted starting

materials.

Dry the crystals in a desiccator.

Characterization:
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The resulting product can be characterized by:

Melting point determination: To assess purity.

IR spectroscopy: To confirm the presence of anilinium and phosphate functional groups.

NMR spectroscopy: To confirm the structure of the salt.

Fig. 1: Generalized workflow for the synthesis of aniline phosphate.

Logical Relationships: Formation of Aniline
Phosphate Salts
The reaction between aniline and phosphoric acid can be represented as a series of acid-base

equilibria. The specific salt formed is dependent on the stoichiometry of the reactants.

Fig. 2: Stoichiometric relationship in the formation of different aniline phosphate salts.

Applications in Drug Development
Aniline and its derivatives are important building blocks in the synthesis of many

pharmaceuticals. Aniline phosphate can serve as a precursor or an intermediate in these

synthetic routes. The phosphate group can also be utilized to improve the solubility and

bioavailability of drug candidates. The formation of phosphate salts is a common strategy in

drug development to modify the physicochemical properties of active pharmaceutical

ingredients (APIs).

Safety and Handling
Aniline is a toxic substance and should be handled with appropriate safety precautions. It is

readily absorbed through the skin and can cause serious health effects. Aniline phosphate, as

a salt of aniline, should also be handled with care.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[7]

Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of dust or

vapors.[7]
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Handling: Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.[7]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion
Aniline phosphate represents a class of organic salts with potential applications in chemical

synthesis and pharmaceutical development. While specific experimental data for the various

forms of aniline phosphate are limited, their properties can be reasonably inferred from the

well-established chemistry of aniline and phosphoric acid. Further research is warranted to fully

characterize the physical, chemical, and spectroscopic properties of the monobasic, dibasic,

and tribasic aniline phosphate salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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